Cas no 25697-55-6 (3-(Trifluoromethyl)benzyl Mercaptan)

• Product Name: 3-(Trifluoromethyl)benzyl Mercaptan
• CAS No: 25697-55-6
• MF: C₈H₇F₃S
• MW: 192.201391458511
• MDL: MFCD00042435
• CID: 88612
• PubChem ID: 141236
• Update Time: 2025-10-30

3-(Trifluoromethyl)benzyl Mercaptan Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethylbenzyl)mercaptan
• 3-(Trifluoromethyl)benzyl mercaptan
• 3-(Trifluoromethyl)-alpha-toluenethiol
• [3-(Trifluoromethyl)phenyl]methanethiol
• [3-(TrifluoroMethyl)phenyl]Methanethiol, Tech.
• 3-Trifluoromethylbenzyl mercaptan
• m-trifluoromethylbenzyl mercaptan
• Methanethiol,(a,a,a-trifluoro-m-tolyl)- (8CI)
• 1-(Mercaptomethyl)-3-trifluoromethylbenzene
• 3-(Trifluoromethyl)benzenemethanethiol
• 3-(Trifluoromethyl)toluene-a-thiol
• m-(Trifluoromethyl)benzyl mercaptan
• 3-(Trifluoromethyl)toluene-alpha-thiol
• 3-(Trifluoromethyl)benzylmercaptan
• 3-(trifluoromethyl)benzylthiol
• A904818
• 3-(trifluoromethyl)benzyl thiol
• AT13675
• 3-(Trifluoromethyl)benzyl mercaptan;(3-(Trifluoromethyl)phenyl)methanethiol
• PS-8329
• m-trifluoromethylbenzylmercaptan
• SCHEMBL2697
• DTXSID60180392
• A817980
• (3-(Trifluoromethyl)phenyl)methanethiol
• 3-Trifluoromethyl benzylthiol
• GEO-02383
• AKOS000163667
• 25697-55-6
• EN300-1263881
• [3-(Trifluoromethyl)phenyl]methanethiol #
• 3-(trifluoromethyl)phenylmethanethiol
• Benzenemethanethiol,3-(trifluoromethyl)-
• FT-0613939
• MFCD00042435
• (3-trifluoromethyl-phenyl)-methanethiol
• DB-046760
• 3-(Trifluoromethyl)benzyl Mercaptan

• MDL： MFCD00042435
• Inchi： 1S/C8H7F3S/c9-8(10,11)7-3-1-2-6(4-7)5-12/h1-4,12H,5H2
• InChI Key： CQIQWIMXCPTQPJ-UHFFFAOYSA-N
• SMILES： SCC1C=CC=C(C(F)(F)F)C=1
• BRN： 2520097

Computed Properties

• Exact Mass: 192.02200
• Monoisotopic Mass: 192.022056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Not determined
• Density: 1.253±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 197.5±35.0 ºC (760 Torr),
• Flash Point: 74.1±14.2 ºC,
• Refractive Index: 1.49
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 38.80000
• LogP: 3.13520
• Sensitiveness: Stench
• Solubility: Not determined

3-(Trifluoromethyl)benzyl Mercaptan Security Information

• Hazard Statement： Irritant/Stench
• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22
• Safety Instruction： S23-S36/37
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：(BD81055)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-(Trifluoromethyl)benzyl Mercaptan

Introduction to 3-(Trifluoromethyl)benzyl Mercaptan (CAS No. 25697-55-6)

3-(Trifluoromethyl)benzyl Mercaptan, identified by the Chemical Abstracts Service Number (CAS No.) 25697-55-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This organosulfur compound features a trifluoromethyl group attached to a benzyl moiety, with a thiol (-SH) functional group at the terminal position. The presence of the highly electronegative trifluoromethyl group imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-(Trifluoromethyl)benzyl Mercaptan (CAS No. 25697-55-6) can be represented as C₈H₇F₃S. The compound’s solubility, reactivity, and stability are influenced by the interplay between the aromatic ring, the electron-withdrawing trifluoromethyl group, and the nucleophilic thiol moiety. These characteristics make it a versatile building block for constructing more complex molecules, particularly in medicinal chemistry.

In recent years, 3-(Trifluoromethyl)benzyl Mercaptan (CAS No. 25697-55-6) has garnered attention for its role in synthesizing bioactive molecules. The trifluoromethyl group is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This has led to its incorporation into various pharmacophores targeting different therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling applications of 3-(Trifluoromethyl)benzyl Mercaptan (CAS No. 25697-55-6) is in the development of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the thiol group, researchers can design molecules that covalently bind to kinase active sites, leading to potent inhibition. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which play a crucial role in signal transduction pathways relevant to tumor growth and progression.

Moreover, the pharmaceutical industry has utilized 3-(Trifluoromethyl)benzyl Mercaptan (CAS No. 25697-55-6) in the synthesis of protease inhibitors. Proteases are another class of enzymes whose overactivity or malfunction is implicated in various diseases. The compound’s ability to form disulfide bridges or participate in thiol-mediated reactions makes it an attractive scaffold for designing protease inhibitors with high specificity and efficacy.

Recent advancements in computational chemistry have further highlighted the potential of 3-(Trifluoromethyl)benzyl Mercaptan (CAS No. 25697-55-6) as a key intermediate. Molecular modeling studies have demonstrated that the presence of the trifluoromethyl group can modulate both electronic and steric properties, influencing binding interactions with biological targets. These insights have guided medicinal chemists in optimizing lead compounds for better pharmacokinetic profiles.

The synthesis of 3-(Trifluoromethyl)benzyl Mercaptan (CAS No. 25697-55-6) typically involves reactions such as alkylation of trifluoromethyl benzyl halides or reduction of trifluoromethyl benzoyl chlorides using appropriate reducing agents. The choice of synthetic route depends on factors like yield, purity, and scalability, which are critical for industrial applications.

In conclusion, 3-(Trifluoromethyl)benzyl Mercaptan (CAS No. 25697-55-6) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features make it an invaluable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.